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Compound of Interest

Compound Name: Sodium amalgam

Cat. No.: B078929

Introduction

Sodium amalgam, an alloy of sodium and mercury, is a powerful reducing agent utilized in
various chemical syntheses.[1][2] While it offers better handling properties compared to pure
sodium, it presents significant hazards due to its reactivity and the toxicity of mercury.[1][2]
These application notes provide detailed procedures for the safe handling, preparation, and
disposal of sodium amalgam in a laboratory setting, intended for use by trained researchers,
scientists, and drug development professionals.

Hazard Summary

Sodium amalgam is a flammable solid that reacts violently with water, releasing flammable
hydrogen gas that may ignite spontaneously.[3][4][5] It is corrosive and can cause severe burns
to the skin, eyes, and respiratory tract.[3][5] Due to its mercury content, it is toxic by inhalation,
in contact with skin, and if swallowed, with a danger of cumulative effects.[2][3]

Data Presentation

Table 1: Hazard ldentification and Classification
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Hazard Class

Classification

Precautionary Statements

Substances which, in contact
with water, emit flammable

gases

Category 1

P223: Keep away from any
possible contact with water,
because of violent reaction
and possible flash fire.
P231+P232: Handle under
inert gas. Protect from

moisture.[5]

Skin Corrosion/Irritation

Category 1 B

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P301+P330+P331: IF
SWALLOWED: Rinse mouth.
Do NOT induce vomiting.[5]

Serious Eye Damage/Eye

Irritation

Category 1

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5]

Acute Toxicity, Inhalation

Category 2

P260: Do not breathe
dust/fume/gas/mist/vapors/spr
ay. P304+P340: IF INHALED:
Remove victim to fresh air and
keep at rest in a position

comfortable for breathing.[5]

Reproductive Toxicity

Category 1B

P201: Obtain special

instructions before use.[5]

Specific Target Organ Toxicity

P262: Do not get in eyes, on

Category 1 ] ]
(Repeated Exposure) skin, or on clothing.[5]
Hazardous to the Aquatic )
) P273: Avoid release to the
Environment, Long-term Category 1

Hazard

environment.[5]
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Table 2: Incompatible Materials and Conditions to Avoid

Category

Examples

Conditions to Avoid

Exposure to moist air or water, sources of

ignition, excess heat.[3][5]

Incompatible Materials

Acids, Halogens, Oxidizing agents, Water.[3][4]

[5]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield is also
required.[3][6]

Protects against splashes of
corrosive material and

potential explosions.

Skin Protection

Flame-resistant lab coat (e.g.,
Nomex®), buttoned, with full-
length pants and closed-toe
shoes.[6][7]

Prevents skin contact with
corrosive material and

provides protection from fire.

Hand Protection

Inner Kevlar® gloves covered
with outer disposable nitrile or

neoprene gloves.[6][7]

Provides chemical resistance
and protection from thermal

hazards.

Respiratory Protection

A NIOSH/MSHA approved
respirator is required if
exposure limits are exceeded
or if working outside of a

certified chemical fume hood.

[3](5]

Protects against inhalation of
toxic mercury vapors and other

fumes.[3]

Experimental Protocols

Protocol 1: Preparation of Sodium Amalgam (Example: ~5% Na)

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://pim-resources.coleparmer.com/sds/13782.pdf
https://www.fishersci.com/store/msds?partNumber=AC388460100&productDescription=SODIUM+MERCURY+AMALGAM+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13782.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9138416.aspx
https://www.fishersci.com/store/msds?partNumber=AC388460100&productDescription=SODIUM+MERCURY+AMALGAM+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13782.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://pim-resources.coleparmer.com/sds/13782.pdf
https://www.fishersci.com/store/msds?partNumber=AC388460100&productDescription=SODIUM+MERCURY+AMALGAM+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13782.pdf
https://www.benchchem.com/product/b078929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o WARNING: The preparation of sodium amalgam is a highly exothermic and dangerous
process that can generate sparks and cause localized boiling of mercury.[1] This procedure
must be performed in a certified chemical fume hood, under an inert atmosphere, and away
from any sources of water or ignition.

e Setup:

o Place a weighed quantity of mercury into a three-necked, round-bottom flask equipped
with a mechanical stirrer, a gas inlet for inert gas (dry nitrogen or argon), and a condenser.

[8]
o Ensure the setup is securely clamped and placed within secondary containment.
o Begin a gentle flow of inert gas through the flask.
e Sodium Preparation:
o Weigh the required amount of sodium metal under mineral oil.[9]
o Cut the sodium into small pieces (e.g., ~5 grams each).[10]

o Quickly rinse each piece of sodium with an anhydrous hydrocarbon solvent (e.g., heptane
or toluene) to remove the mineral oil, blot dry, and immediately introduce it into the
reaction flask.[9][11]

e Amalgam Formation:
o Begin vigorous stirring of the mercury.

o Add the small pieces of sodium one at a time to the vigorously stirred mercury.[8][10] The
reaction is highly exothermic; control the rate of addition to prevent excessive temperature
increase or splashing.

o After all the sodium has been added and the reaction subsides, the amalgam may be a
liquid or solid at room temperature, depending on the concentration. Amalgams with 2%
Na are solids at room temperature.[1]

o Storage:
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o Once cooled, the amalgam should be stored under an inert atmosphere (e.g., nitrogen or
anhydrous liquid paraffin) in a tightly sealed, properly labeled container.[1][3]

o Store in a cool, dry, designated "water-free" area.[3]

Protocol 2: Quenching and Disposal of Sodium Amalgam Waste

o WARNING: This procedure generates flammable hydrogen gas and should be performed in
a certified chemical fume hood with the sash positioned as low as possible. An appropriate
fire extinguisher (Class D) must be readily available. Never quench in a sealed container.[12]

e Initial Setup:

o Transfer the sodium amalgam waste to a flask suitable for the scale of quenching. For
solids, a non-reactive solvent like toluene can be added to facilitate stirring.[13]

o Place the flask in an ice-water bath to manage heat generation.

o Place the flask under a gentle stream of inert gas (e.g., nitrogen) with an outlet leading to
a bubbler.[13]

o Stepwise Quenching:

o Step 1 (Isopropanol): Slowly and dropwise, add a less reactive alcohol such as
isopropanol to the stirred amalgam suspension.[11] Control the addition rate to manage
the exothermic reaction and hydrogen evolution.

o Step 2 (Ethanol/Methanol): Once the reaction with isopropanol subsides, slowly add a
more reactive alcohol like ethanol or methanol.[11]

o Step 3 (Water): After the reaction with the second alcohol has ceased, very slowly add
water dropwise to quench any remaining reactive material.

o Step 4 (Neutralization): Once gas evolution has completely stopped, allow the mixture to
warm to room temperature and stir for several hours to ensure complete reaction.[13]
Neutralize the resulting caustic solution by slowly adding a weak acid like citric or acetic
acid.[13]
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» Waste Disposal:

o The resulting solution contains mercury and must be collected as hazardous waste.[13]
o Label the container clearly as "Hazardous Waste: Mercury and Sodium Salts."

o Dispose of the waste through your institution's Environmental Health & Safety (EH&S)
department.

Protocol 3: Spill Management

Evacuation and Notification: Evacuate the immediate area of the spill. Notify personnel and
the lab supervisor.

Isolate and Secure: Remove all sources of ignition.[3] Do not use water on the spill.[3]

Personal Protective Equipment: Don the appropriate PPE as listed in Table 3, including
respiratory protection if necessary.

Cleanup:
o Use spark-proof tools to carefully collect the spilled material.[3]

o Vacuum or sweep up the material and place it into a suitable, labeled container for
disposal.[3]

o The collected material must be quenched following Protocol 2 before disposal.

Decontamination: Decontaminate the spill area. For mercury contamination, specialized
mercury spill kits should be used.

Reporting: Report the incident to your institution's EH&S department.

Mandatory Visualization
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Start: Sodium Amalgam Reaction

1. Preparation & PPE
- Work in Fume Hood
- Wear Full PPE (Table 3)
- Ensure Class D Extinguisher is available

i

2. Handling & Reaction

- Use Spark-Proof Tools
- Maintain Dry Conditions

- Handle under Inert Gas (N2)

1

|

; a

|

3. Quenching Waste
- Transfer waste to separate flask
- Cool in Ice Bath
- Follow Quenching Protocol 2

Critical Hazard:

Reacts violently with water, acids,
and oxidizing agents.

i

4. Waste Disposal
- Collect quenched waste
- Label as 'Hazardous Mercury Waste'
- Contact EH&S for pickup

:

5. Final Cleanup
- Decontaminate Glassware
- Clean work area

Click to download full resolution via product page

Caption: General workflow for safely handling sodium amalgam in a laboratory setting.
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Start: Sodium Amalgam Waste

1. Setup in Fume Hood
- Place flask in Ice Bath
- Apply Inert Atmosphere (N2)

l

2. Add Isopropanol
- Add dropwise with stirring
- Control exothermic reaction

%eaction subsides

3. Add Ethanol/Methanol
- Add slowly after Step 2 reaction subsides

%eaction subsides

4. Add Water
- Add very slowly after Step 3 reaction ceases

%as evolution stops

5. Neutralize
- Warm to RT, stir for several hours
- Slowly add weak acid (e.g., citric acid)

End: Collect as Mercury Waste

Click to download full resolution via product page
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Caption: Stepwise protocol for the safe quenching and neutralization of sodium amalgam
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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